Cas no 674818-35-0 (N4-(2-fluorophenyl)-N2-(4-methoxyphenyl)-5-nitropyrimidine-2,4,6-triamine)

• Product Name: N4-(2-fluorophenyl)-N2-(4-methoxyphenyl)-5-nitropyrimidine-2,4,6-triamine
• CAS No: 674818-35-0
• MF: C₁₇H₁₅FN₆O₃
• MW: 370.337805986404
• CID: 5475887
• Update Time: 2025-06-11

N4-(2-fluorophenyl)-N2-(4-methoxyphenyl)-5-nitropyrimidine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

• N~4~-(2-fluorophenyl)-N~2~-(4-methoxyphenyl)-5-nitropyrimidine-2,4,6-triamine
• 2,4,6-Pyrimidinetriamine, N4-(2-fluorophenyl)-N2-(4-methoxyphenyl)-5-nitro-
• N4-(2-fluorophenyl)-N2-(4-methoxyphenyl)-5-nitropyrimidine-2,4,6-triamine

• Inchi： 1S/C17H15FN6O3/c1-27-11-8-6-10(7-9-11)20-17-22-15(19)14(24(25)26)16(23-17)21-13-5-3-2-4-12(13)18/h2-9H,1H3,(H4,19,20,21,22,23)
• InChI Key： PLORSGIYKNHMGI-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(OC)C=C2)=NC(N)=C([N+]([O-])=O)C(NC2=CC=CC=C2F)=N1

Additional information on N4-(2-fluorophenyl)-N2-(4-methoxyphenyl)-5-nitropyrimidine-2,4,6-triamine

Research Brief on N4-(2-fluorophenyl)-N2-(4-methoxyphenyl)-5-nitropyrimidine-2,4,6-triamine (CAS: 674818-35-0)

N4-(2-fluorophenyl)-N2-(4-methoxyphenyl)-5-nitropyrimidine-2,4,6-triamine (CAS: 674818-35-0) is a nitropyrimidine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique triamine structure with fluorophenyl and methoxyphenyl substituents, has been investigated for its biological activity and mechanism of action in various disease models.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. The presence of the nitro group at the 5-position of the pyrimidine ring, along with the strategically placed fluorine and methoxy groups, contributes to its ability to interact with biological targets. Researchers have employed computational modeling and structure-activity relationship (SAR) studies to understand how modifications to this scaffold affect its binding affinity and selectivity.

In vitro evaluations have demonstrated that 674818-35-0 exhibits promising activity against certain kinase targets implicated in cancer progression. Specifically, the compound has shown inhibitory effects on tyrosine kinase receptors involved in angiogenesis and tumor growth. These findings suggest its potential as a lead compound for the development of novel anti-cancer agents. Further mechanistic studies are underway to elucidate its precise mode of action and to identify potential off-target effects.

The pharmacokinetic profile of N4-(2-fluorophenyl)-N2-(4-methoxyphenyl)-5-nitropyrimidine-2,4,6-triamine has also been a subject of recent investigation. Preliminary data indicate moderate metabolic stability and acceptable bioavailability in animal models. Researchers are exploring formulation strategies to improve its solubility and tissue distribution, which could enhance its therapeutic efficacy.

From a safety perspective, initial toxicological assessments have revealed a favorable profile at therapeutic concentrations, with no significant adverse effects observed in short-term studies. However, comprehensive long-term toxicity evaluations are still required to fully assess its safety for potential clinical applications.

Ongoing research efforts are focused on expanding the therapeutic applications of this compound beyond oncology. Some studies suggest that 674818-35-0 may have potential in treating inflammatory diseases due to its ability to modulate specific signaling pathways. These findings open new avenues for drug repurposing and combination therapies.

The chemical synthesis of N4-(2-fluorophenyl)-N2-(4-methoxyphenyl)-5-nitropyrimidine-2,4,6-triamine has been optimized in recent publications, with improved yields and purity. Green chemistry approaches are being explored to make the synthesis more environmentally sustainable while maintaining cost-effectiveness for potential scale-up.

In conclusion, 674818-35-0 represents a promising chemical entity with diverse therapeutic potential. Continued research into its mechanism of action, structural optimization, and preclinical development will be crucial for advancing this compound toward clinical evaluation. The growing body of evidence supports its potential as a valuable addition to the medicinal chemist's toolkit for addressing unmet medical needs.